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2-O-benzyl 4a-O-methyl 7-chloro-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-2,4a-dicarboxylate 2-O-benzyl 4a-O-methyl 7-chloro-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-2,4a-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 170917-89-2
VCID: VC21266664
InChI: InChI=1S/C20H17ClN2O5/c1-26-18(24)20-10-14-9-15(21)7-8-16(14)17(20)22-23(12-28-20)19(25)27-11-13-5-3-2-4-6-13/h2-9H,10-12H2,1H3
SMILES: COC(=O)C12CC3=C(C1=NN(CO2)C(=O)OCC4=CC=CC=C4)C=CC(=C3)Cl
Molecular Formula: C20H17ClN2O5
Molecular Weight: 400.8 g/mol

2-O-benzyl 4a-O-methyl 7-chloro-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-2,4a-dicarboxylate

CAS No.: 170917-89-2

Cat. No.: VC21266664

Molecular Formula: C20H17ClN2O5

Molecular Weight: 400.8 g/mol

* For research use only. Not for human or veterinary use.

2-O-benzyl 4a-O-methyl 7-chloro-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-2,4a-dicarboxylate - 170917-89-2

Specification

CAS No. 170917-89-2
Molecular Formula C20H17ClN2O5
Molecular Weight 400.8 g/mol
IUPAC Name 2-O-benzyl 4a-O-methyl 7-chloro-3,5-dihydroindeno[1,2-e][1,3,4]oxadiazine-2,4a-dicarboxylate
Standard InChI InChI=1S/C20H17ClN2O5/c1-26-18(24)20-10-14-9-15(21)7-8-16(14)17(20)22-23(12-28-20)19(25)27-11-13-5-3-2-4-6-13/h2-9H,10-12H2,1H3
Standard InChI Key YFVYPTZIEXOAIT-UHFFFAOYSA-N
SMILES COC(=O)C12CC3=C(C1=NN(CO2)C(=O)OCC4=CC=CC=C4)C=CC(=C3)Cl
Canonical SMILES COC(=O)C12CC3=C(C1=NN(CO2)C(=O)OCC4=CC=CC=C4)C=CC(=C3)Cl

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